BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Fluoro-3-
hydroxybenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-3-hydroxybenzoic acid

Cat. No.: B1269127

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 4-Fluoro-3-hydroxybenzoic acid, a key
intermediate in the synthesis of various pharmaceutical compounds. Its distinct molecular
structure makes it a valuable building block in medicinal chemistry and materials science.

Physicochemical Properties

4-Fluoro-3-hydroxybenzoic acid is an aromatic carboxylic acid derivative. At room
temperature, it typically appears as a white to off-white crystalline solid.[1] The presence of a
fluorine atom, a hydroxyl group, and a carboxylic acid group on the benzene ring imparts
specific chemical reactivity and physical properties.[2] It has limited solubility in water but is
more soluble in polar organic solvents like ethanol and methanol.[1]

The fundamental molecular characteristics of 4-Fluoro-3-hydroxybenzoic acid are
summarized below. This data is essential for stoichiometric calculations in synthesis and for
analytical characterization.
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Parameter Value Reference
Molecular Formula C7HsFOs [LI[31[4]5][6]17]
Molecular Weight 156.11 g/mol [B1I4151[61[7]
Monoisotopic Mass 156.02227218 g/mol [1]

CAS Number 51446-31-2 [11[3114]

Experimental Protocols & Applications

While specific experimental protocols are highly dependent on the research context, 4-Fluoro-
3-hydroxybenzoic acid is frequently utilized in the following synthetic pathways:

e Synthesis of B-arylsulfotransferase IV (B-AST-1V) inhibitors: It serves as a starting material
for creating potent inhibitors of this enzyme, which is involved in key metabolic processes.[2]

[4]

« Esterification Reactions: The carboxylic acid group can be readily converted to various ester
derivatives, a common strategy for creating new chemical entities or as a protective measure

during multi-step syntheses.[2]

A general experimental workflow for its use as a synthetic intermediate is outlined below.
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Caption: General synthetic workflow using 4-Fluoro-3-hydroxybenzoic acid.

Logical Relationships of Molecular Properties

The chemical identity of 4-Fluoro-3-hydroxybenzoic acid is defined by its formula and
structure, which in turn determine its molecular weight and other physicochemical properties.

4-Fluoro-3-hydroxybenzoic Acid

is defined by

Molecular Formula Physicochemical Properties
C7HsFOs3 (Solubility, Reactivity)

determines

Molecular Weight
156.11 g/mol
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Caption: Relationship between compound identity and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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